Cas no 1261983-98-5 (Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester)
Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester
-
- MDL: MFCD18323599
- Inchi: 1S/C13H11NO3/c1-17-13(16)10-4-2-3-9(7-10)12-8-11(15)5-6-14-12/h2-8H,1H3,(H,14,15)
- InChI Key: PAKVJVLFKVPOHP-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(C2=NC=CC(O)=C2)=C1
Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330929-5 g |
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%; . |
1261983-98-5 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB330929-5g |
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%; . |
1261983-98-5 | 95% | 5g |
€1159.00 | 2025-02-16 |
Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester
Benzoic Acid, 3-(4-Hydroxy-2-Pyridinyl)-, Methyl Ester: A Comprehensive Overview
The compound with CAS No. 1261983-98-5, commonly referred to as Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a methyl ester group and a 4-hydroxy-2-pyridinyl substituent. The benzoic acid core provides a rigid aromatic system, while the methyl ester group introduces versatility in chemical reactivity and solubility properties. The 4-hydroxy-2-pyridinyl substituent adds complexity to the molecule, offering potential for hydrogen bonding and interactions with biological systems.
Recent studies have highlighted the importance of this compound in drug discovery efforts. Researchers have explored its role as a potential lead compound in the development of novel therapeutic agents. The benzoic acid framework is known for its ability to modulate various biological targets, including enzymes and receptors. The methyl ester group enhances the molecule's pharmacokinetic properties, making it more amenable to absorption and distribution within the body. Furthermore, the 4-hydroxy-2-pyridinyl group has been shown to exhibit antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.
The synthesis of Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester involves a series of well-established organic reactions. Key steps include the preparation of the benzoic acid derivative through Friedel-Crafts acylation or via coupling reactions using appropriate intermediates. The introduction of the methyl ester group typically involves transesterification or direct esterification techniques. The incorporation of the 4-hydroxy-2-pyridinyl substituent requires careful planning to ensure regioselectivity and yield optimization.
From an application standpoint, this compound has shown promise in several areas. In pharmaceutical research, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, its antioxidant properties make it a candidate for use in nutraceuticals and cosmeceuticals aimed at protecting against oxidative damage. Recent studies have also explored its role in modulating cellular signaling pathways, suggesting its potential in treating chronic diseases such as cancer and neurodegenerative disorders.
The structural features of Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester make it an attractive scaffold for further chemical modifications. Researchers have investigated analogs with varying substituents on the pyridine ring to enhance bioavailability and efficacy. For instance, substituting the hydroxyl group with other electron-donating or withdrawing groups has been shown to modulate the molecule's interaction with biological targets.
In terms of environmental impact, this compound has been assessed for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments. However, further research is needed to fully understand its ecological implications and ensure safe handling practices.
Looking ahead, advancements in computational chemistry are expected to play a pivotal role in optimizing this compound's properties. Techniques such as molecular docking and quantum mechanics calculations are being utilized to predict binding affinities and optimize molecular interactions with target proteins. These insights will guide future synthesis efforts and enhance the compound's therapeutic potential.
In conclusion, Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester stands out as a versatile molecule with significant implications in drug discovery and materials science. Its unique structure combines functional groups that offer both chemical reactivity and biological activity. As research continues to uncover its full potential, this compound is poised to contribute meaningfully to advancements in medicine and beyond.
1261983-98-5 (Benzoic acid, 3-(4-hydroxy-2-pyridinyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)